N-(4-fluorophenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(7-oxo-2-thiomorpholin-4-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C17H16FN5O2S2/c18-11-1-3-12(4-2-11)20-13(24)9-23-10-19-15-14(16(23)25)27-17(21-15)22-5-7-26-8-6-22/h1-4,10H,5-9H2,(H,20,24)
• InChI Key: UBDQPCOOKJZYMX-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C17H16FN5O2S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 1223859-66-2

Description

N-(4-fluorophenyl)-2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O2S2 and its molecular weight is 405.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships in Medicinal Chemistry

Researchers have explored the structure-activity relationships of various heterocyclic compounds, focusing on modifications to improve metabolic stability, potency, and efficacy in targeting specific proteins or receptors. For instance, investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors have identified alternatives to benzothiazole rings to reduce metabolic deacetylation, demonstrating the importance of heterocyclic analogs in drug design (Stec et al., 2011).

Radiosynthesis for Imaging Applications

Compounds with specific structural features, such as fluorination, have been developed for positron emission tomography (PET) imaging. These compounds are designed to bind selectively to targets like the translocator protein (18 kDa), highlighting the role of chemical synthesis in creating diagnostic tools (Dollé et al., 2008).

Polymorphism in Drug Development

The study of polymorphism, such as in the antibiotic linezolid, emphasizes the impact of different crystalline forms on drug solubility and dissolution rate. Research in this area can lead to optimized drug formulations for enhanced therapeutic effects (Maccaroni et al., 2008).

Antimicrobial and Anticancer Activities

Research on thiazolyl N-benzyl-substituted acetamide derivatives has shown that modifications in chemical structure can lead to significant Src kinase inhibitory and anticancer activities, demonstrating the potential for developing new therapeutic agents (Fallah-Tafti et al., 2011).